Cas no 740029-53-2 (2H-Isoindole,5,6-dimethoxy-)

• Product Name: 2H-Isoindole,5,6-dimethoxy-
• CAS No: 740029-53-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 560005
• PubChem ID: 45091228
• Update Time: 2024-03-01

2H-Isoindole,5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole,5,6-dimethoxy-
• 2H-Isoindole,5,6-dimethoxy-(9CI)
• 2H-Isoindole, 5,6-dimethoxy-

• Inchi： 1S/C10H11NO2/c1-12-9-3-7-5-11-6-8(7)4-10(9)13-2/h3-6,11H,1-2H3
• InChI Key： UACYUNYHUSKWDP-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(OC)C(OC)=C2)=CN1

Computed Properties

• Exact Mass: 177.079
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles